Cas no 59908-70-2 (4-(1,2,4-oxadiazol-3-yl)aniline)

4-(1,2,4-Oxadiazol-3-yl)aniline is a heterocyclic aromatic compound featuring both an oxadiazole ring and an aniline moiety, making it a versatile intermediate in organic synthesis and pharmaceutical research. The oxadiazole scaffold contributes to its stability and electron-withdrawing properties, while the aniline group provides reactivity for further functionalization. This compound is particularly valuable in medicinal chemistry for designing bioactive molecules, including kinase inhibitors and antimicrobial agents. Its structural rigidity and polarity enhance binding affinity in target interactions. High purity and well-defined reactivity make it suitable for precise synthetic applications, such as cross-coupling reactions or amide formations. Ideal for researchers developing novel therapeutics or advanced materials.
4-(1,2,4-oxadiazol-3-yl)aniline structure
59908-70-2 structure
Product Name:4-(1,2,4-oxadiazol-3-yl)aniline
CAS No:59908-70-2
MF:C8H7N3O
MW:161.160681009293
MDL:MFCD11156796
CID:1622610
PubChem ID:21483704
Update Time:2025-10-13

4-(1,2,4-oxadiazol-3-yl)aniline Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-(1,2,4-oxadiazol-3-yl)-
    • 4-(1,2,4-oxadiazol-3-yl)aniline
    • 4-(1,2,4-Oxadiazol-3-yl)benzenamine
    • 4-[1,2,4] oxadiazol-3-yl-phenylamine
    • AS-44640
    • KGUZRMOXECFUGA-UHFFFAOYSA-N
    • DA-04529
    • MFCD11156796
    • DTXSID50614555
    • 4-[1,2,4]-oxadiazol-3-yl-phenylamine
    • 59908-70-2
    • SCHEMBL70247
    • CHEMBL20957
    • 4-[1, 2, 4]-oxadiazol-3-yl-phenylamine
    • 4-[1,2,4]Oxadiazol-3-yl-phenylamine
    • 4-([1,2,4]Oxadiazol-3-yl)phenylamine
    • SB18135
    • AKOS009186231
    • EN300-66238
    • AB22802
    • 4-[1, 2, 4]oxadiazol-3-yl-phenylamine
    • CS-0157499
    • MDL： MFCD11156796
    • Inchi： 1S/C8H7N3O/c9-7-3-1-6(2-4-7)8-10-5-12-11-8/h1-5H,9H2
    • InChI Key： KGUZRMOXECFUGA-UHFFFAOYSA-N
    • SMILES： O1C=NC(C2C=CC(=CC=2)N)=N1

Computed Properties

  • Exact Mass: 161.05901
  • Monoisotopic Mass: 161.058911855g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 64.9Ų

Experimental Properties

  • Density: 1.276±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (2.9 g/l) (25 º C),
  • PSA: 64.94

4-(1,2,4-oxadiazol-3-yl)aniline Pricemore >>

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Chemenu
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abcr
AB481602-250 mg
4-(1,2,4-Oxadiazol-3-yl)aniline
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250MG
 €524.50 2023-04-20

4-(1,2,4-oxadiazol-3-yl)aniline Suppliers

Amadis Chemical Company Limited
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(CAS:59908-70-2)4-(1,2,4-oxadiazol-3-yl)aniline
Order Number:A1042298
Stock Status:in Stock
Quantity:5g/1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:12
Price ($):1651.0/330.0
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Amadis Chemical Company Limited
(CAS:59908-70-2)4-(1,2,4-oxadiazol-3-yl)aniline
A1042298
Purity:99%/99%
Quantity:5g/1g
Price ($):1651.0/330.0
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